(5Z)-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
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Overview
Description
(5Z)-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one: is a chemical compound with the following properties:
Chemical Formula: C₁₆H₁₄O₂S
Molecular Weight: 270.34 g/mol
CAS Registry Number: 63675-74-1
Melting Point: 191-197°C
Other Names: 2-(4-METHOXYPHENYL)-6-METHOXYBENZO[B]THIOPHENE; 6-METHOXY-2-(4-METHOXYPHENYL)BENZO[B]THIOPHENE .
This compound appears as white crystalline material.
Preparation Methods
Industrial Production: Unfortunately, information on large-scale industrial production methods for this compound is scarce. It is likely that research and development efforts are ongoing to optimize its synthesis for practical applications.
Chemical Reactions Analysis
Reactivity:
(5Z)-5-{[3-(4-isobutoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one: may undergo various chemical reactions, including:
Oxidation: Potential oxidation reactions involving the thiazole and pyrazole moieties.
Reduction: Reduction of functional groups (e.g., carbonyl groups).
Substitution: Substitution reactions at aromatic positions.
Common Reagents and Conditions: Specific reagents and conditions for these reactions are not well-documented. Researchers would need to explore suitable reagents based on the compound’s functional groups.
Major Products: The major products formed during these reactions would depend on the specific reaction pathway and conditions applied.
Scientific Research Applications
Chemistry:
Photocatalysis: Given its aromatic structure, this compound could potentially serve as a photocatalyst for organic transformations .
Metal-Organic Frameworks (MOFs): Similar compounds have been studied for their unusual properties, including photocatalytic degradation of organic pollutants .
- No direct evidence of biological or medicinal applications exists for this specific compound. related compounds may have potential in drug discovery or imaging.
Mechanism of Action
Unfortunately, the precise mechanism by which this compound exerts its effects remains unknown. Further research is needed to elucidate its molecular targets and pathways.
Properties
CAS No. |
623935-06-8 |
---|---|
Molecular Formula |
C31H27N5O3S |
Molecular Weight |
549.6 g/mol |
IUPAC Name |
(5Z)-2-(4-methoxyphenyl)-5-[[3-[4-(2-methylpropoxy)phenyl]-1-phenylpyrazol-4-yl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one |
InChI |
InChI=1S/C31H27N5O3S/c1-20(2)19-39-26-15-9-21(10-16-26)28-23(18-35(33-28)24-7-5-4-6-8-24)17-27-30(37)36-31(40-27)32-29(34-36)22-11-13-25(38-3)14-12-22/h4-18,20H,19H2,1-3H3/b27-17- |
InChI Key |
ZLOMPHPJABBPLW-PKAZHMFMSA-N |
Isomeric SMILES |
CC(C)COC1=CC=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N4C(=NC(=N4)C5=CC=C(C=C5)OC)S3)C6=CC=CC=C6 |
Canonical SMILES |
CC(C)COC1=CC=C(C=C1)C2=NN(C=C2C=C3C(=O)N4C(=NC(=N4)C5=CC=C(C=C5)OC)S3)C6=CC=CC=C6 |
Origin of Product |
United States |
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